BENGHE Foundational & Exploratory

Check Availability & Pricing

Solubility of Formamidinium lodide in DMF and
DMSO: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Formamidinium iodide

Cat. No.: B12059652

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility of formamidinium iodide
(FAI) in two common aprotic polar solvents: N,N-dimethylformamide (DMF) and dimethyl
sulfoxide (DMSOQO). While widely cited as a highly soluble salt in these solvents, specific
guantitative solubility data is not readily available in the reviewed literature. This guide
summarizes the current understanding, provides a detailed experimental protocol for
determining the precise solubility, and presents a logical workflow for this experimental
process.

Data Presentation: Quantitative Solubility of
Formamidinium lodide

Formamidinium iodide is qualitatively described as having high solubility in both DMF and
DMSO.[1][2][3] This property is fundamental to its widespread use as a precursor in the
fabrication of perovskite-based optoelectronic devices.[2][4] However, specific quantitative
values for the solubility of pure formamidinium iodide in neat DMF and DMSO are not
extensively reported in publicly available scientific literature. The majority of studies focus on
the formulation of perovskite precursor solutions, which often involve co-solutes (e.g., lead
iodide) and mixed solvent systems.
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Reported Solubility
. Molar Mass ( g/mol s
Solvent Chemical Formula of Formamidinium

) lodide

Data not readily

N,N- available in cited

Dimethylformamide CsH7NO 73.09 literature. Qualitatively

(DMF) described as highly
soluble.

Data not readily

available in cited
C2HeOS 78.13 literature. Qualitatively

described as highly

Dimethyl Sulfoxide
(DMSO0)

soluble.

Note: The lack of specific values in the literature highlights a research gap. The experimental
protocol provided in the following section outlines a robust method for determining these

values.

Experimental Protocols: Determining the Solubility
of Formamidinium lodide

The following is a detailed methodology for the experimental determination of the solubility of
formamidinium iodide in DMF and DMSO. This protocol is based on the widely accepted
"shake-flask" or saturation equilibrium method.

1. Materials and Equipment:
¢ Solute: High-purity (>99.5%) formamidinium iodide (FAI).

e Solvents: Anhydrous N,N-dimethylformamide (DMF) and anhydrous dimethyl sulfoxide
(DMSO).

e Apparatus:

o Analytical balance (accurate to at least 0.1 mg).
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o Temperature-controlled orbital shaker or magnetic stirrer with a hot plate.

o Thermostatic bath.

o Calibrated thermometer.

o Glass vials or flasks with airtight seals (e.g., screw caps with PTFE septa).

o Volumetric flasks and pipettes.

o Syringe filters (PTFE, 0.2 um pore size).

o Syringes.

o Drying oven.

[e]

Inert atmosphere glovebox (optional, but recommended for hygroscopic materials).

. Experimental Procedure:

. Preparation of Saturated Solution:

Accurately weigh an excess amount of formamidinium iodide and add it to a known volume
or mass of the solvent (DMF or DMSO) in a sealed glass vial. The presence of undissolved
solid FAI at the end of the equilibration period is crucial to ensure saturation.

Place the sealed vial in a thermostatic bath set to the desired temperature (e.g., 25 °C).

Agitate the mixture using an orbital shaker or magnetic stirrer at a constant speed. The
agitation should be vigorous enough to keep the solid suspended but not so vigorous as to
cause splashing.

Allow the mixture to equilibrate for a sufficient period to ensure that the solution is saturated.
This can range from 24 to 72 hours. It is advisable to perform preliminary experiments to
determine the minimum time required to reach equilibrium, which is indicated by a constant
concentration of the solute over time.

. Sample Collection and Analysis:
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Once equilibrium is reached, cease agitation and allow the excess solid to settle at the
bottom of the vial for a period, while maintaining the constant temperature.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using a
pre-warmed syringe to prevent premature crystallization.

Immediately filter the collected supernatant through a 0.2 um syringe filter into a pre-
weighed, clean, and dry volumetric flask. This step is critical to remove any undissolved
microcrystals.

Accurately weigh the volumetric flask containing the filtered saturated solution to determine
the mass of the solution.

Dilute the saturated solution with a suitable solvent to a concentration that is within the linear
range of the analytical method to be used.

Determine the concentration of formamidinium iodide in the diluted solution using a
suitable analytical technique, such as UV-Vis spectroscopy, high-performance liquid
chromatography (HPLC), or nuclear magnetic resonance (NMR) spectroscopy. A calibration
curve with standards of known FAI concentrations must be prepared for the chosen
analytical method.

. Calculation of Solubility:

From the concentration of the diluted solution and the dilution factor, calculate the
concentration of the original saturated solution.

Express the solubility in desired units, such as grams per 100 mL of solvent ( g/100 mL) or
moles per liter (mol/L).

. Safety Precautions:

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

Work in a well-ventilated fume hood, as DMF and DMSO are volatile organic compounds.
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¢ Consult the Safety Data Sheets (SDS) for formamidinium iodide, DMF, and DMSO before
starting the experiment.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of
formamidinium iodide solubility.

1. Preparation
Add excess FAI to solvent (DMF or DMSO) in a sealed vial.

2. Equilibration

Agitate at constant temperature (e.g., 25°C) for 24-72 hours.

3. Settling
Cease agitation and allow excess solid to settle.

l

4. Sampling & Filtration

Withdraw supernatant and filter through a 0.2 pum syringe filter.

5. Mass Determination
Accurately weigh the filtered saturated solution.

l

6. Analysis
Determine FAI concentration using a suitable analytical method (e.g., HPLC, UV-Vis).

7. Calculation
Calculate solubility in g/200 mL or mol/L.

Click to download full resolution via product page
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Caption: Experimental workflow for determining the solubility of formamidinium iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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